1-Adamantylmethyl 4-[(2,5-dihydroxyphenyl)methylamino]benzoate

• CAS No.: 241127-79-7
• Product Name: 1-Adamantylmethyl 4-[(2,5-dihydroxyphenyl)methylamino]benzoate
• Molecular Formula: C25H29NO4
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 1-adamantylmethyl 4-[(2,5-dihydroxyphenyl)methylamino]benzoate
• Standard InChI: InChI=1S/C25H29NO4/c27-22-5-6-23(28)20(10-22)14-26-21-3-1-19(2-4-21)24(29)30-15-25-11-16-7-17(12-25)9-18(8-16)13-25/h1-6,10,16-18,26-28H,7-9,11-15H2
• Standard InChIKey: MXKHJVTZHIIIMQ-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)COC(=O)C4=CC=C(C=C4)NCC5=C(C=CC(=C5)O)O
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)COC(=O)C4=CC=C(C=C4)NCC5=C(C=CC(=C5)O)O
• Appearance: Solid powder
• Description: NSC-689857 is an inhibitor of the Skp2-Cks1 protein-protein interaction and p27Kip1 ubiquitination in vitro.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NSC-689857; NSC 689857; NSC689857
• Reference: 1: Ungermannova D, Lee J, Zhang G, Dallmann HG, McHenry CS, Liu X. High-throughput screening AlphaScreen assay for identification of small-molecule inhibitors of ubiquitin E3 ligase SCFSkp2-Cks1. J Biomol Screen. 2013 Sep;18(8):910-20. doi: 10.1177/1087057113485789. Epub 2013 Apr 15. PubMed PMID: 23589337; PubMed Central PMCID: PMC4168015.
• PubChem Compound: 391131
• Last Modified: Nov 11 2021